Cas no 88733-67-9 (Benzene, [[(1-methylpentyl)oxy]methyl]-)

• Product Name: Benzene, [[(1-methylpentyl)oxy]methyl]-
• CAS No: 88733-67-9
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 622836
• PubChem ID: 13130371
• Update Time: 2025-04-19

Benzene, [[(1-methylpentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(1-methylpentyl)oxy]methyl]-
• hexan-2-yloxymethylbenzene
• SCHEMBL6679829
• {[(Hexan-2-yl)oxy]methyl}benzene
• 1-((hexan-2-yloxy)methyl)benzene
• 88733-67-9
• DTXSID70520684

• Inchi： 1S/C13H20O/c1-3-4-8-12(2)14-11-13-9-6-5-7-10-13/h5-7,9-10,12H,3-4,8,11H2,1-2H3
• InChI Key： GFYNJECUYRXGEL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)CCCC

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų